Cas no 1804234-88-5 (1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene)

• Product Name: 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene
• CAS No: 1804234-88-5
• MF: C₁₀H₁₁Br₂FO
• MW: 326.000145196915
• CID: 4792229
• Update Time: 2025-06-08

1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene

• Inchi： 1S/C10H11Br2FO/c11-6-2-4-8-3-1-5-9(12)10(8)14-7-13/h1,3,5H,2,4,6-7H2
• InChI Key： ZZFCANXZKZONCF-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1OCF)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene

1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene (CAS No. 1804234-88-5): An Overview of a Versatile Organic Compound

1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene (CAS No. 1804234-88-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzene ring substituted with bromine, fluoromethoxy, and bromopropyl groups, making it a valuable intermediate in the synthesis of more complex molecules.

The bromine atoms in 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene are particularly noteworthy for their reactivity and versatility. Bromine is a common leaving group in nucleophilic substitution reactions, which makes this compound an excellent starting material for the synthesis of a wide range of derivatives. The presence of bromine also allows for the introduction of other functional groups through cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling, which are widely used in organic synthesis.

The fluoromethoxy group in 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene adds another layer of complexity and utility to this compound. Fluorine is known for its unique electronic properties, which can significantly influence the physical and chemical behavior of molecules. The fluoromethoxy group can enhance the lipophilicity and metabolic stability of compounds, making it particularly useful in drug design and development. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

The bromopropyl chain in 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene provides additional opportunities for functionalization. The propyl chain can be modified through various reactions, such as reduction to form an alcohol or further substitution to introduce new functional groups. This flexibility makes the compound a valuable building block in the synthesis of polymers, surfactants, and other advanced materials.

In the pharmaceutical industry, 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene has shown promise as an intermediate in the development of novel drugs. Its unique combination of functional groups allows for the design of molecules with specific biological activities. For example, researchers have explored its use in the synthesis of compounds targeting G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. The ability to fine-tune the structure of these compounds through precise chemical modifications can lead to the discovery of more effective and selective drugs.

Beyond pharmaceutical applications, 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene has potential uses in materials science. The presence of bromine and fluorine can enhance the thermal stability and mechanical properties of polymers, making them suitable for high-performance applications such as coatings, adhesives, and electronic materials. Additionally, the compound's reactivity can be harnessed to create novel copolymers with tailored properties.

The synthesis of 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene typically involves a series of well-established organic reactions. One common approach is to start with a substituted benzene ring and introduce the bromine and fluoromethoxy groups through electrophilic aromatic substitution and nucleophilic substitution reactions, respectively. The bromopropyl chain can then be added via an alkyl halide substitution reaction. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly.

In conclusion, 1-Bromo-3-(3-bromopropyl)-2-(fluoromethoxy)benzene (CAS No. 1804234-88-5) is a versatile organic compound with a wide range of potential applications. Its unique combination of functional groups makes it an attractive intermediate for drug development, materials science, and advanced chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern chemistry.